Cas no 96474-20-3 (Serine,N-acetyl-O-butyl-)

• Product Name: Serine,N-acetyl-O-butyl-
• CAS No: 96474-20-3
• MF: C₉H₁₇NO₄
• MW: 203.23558306694
• CID: 817156
• PubChem ID: 125967
• Update Time: 2025-04-19

Serine,N-acetyl-O-butyl- Chemical and Physical Properties

Names and Identifiers

• Serine,N-acetyl-O-butyl-
• 2-acetamido-3-butoxypropanoic acid
• 3-butoxy-2-acetylaminopropionic acid
• AKOS014779573
• 96474-20-3
• O-Butyl-N-(1-hydroxyethylidene)serine
• SCHEMBL22099916
• BUAPA
• DTXSID60914497

• Inchi： 1S/C9H17NO4/c1-3-4-5-14-6-8(9(12)13)10-7(2)11/h8H,3-6H2,1-2H3,(H,10,11)(H,12,13)
• InChI Key： YTZRKCIRIPWRQM-UHFFFAOYSA-N
• SMILES： O(CCCC)CC(C(=O)O)NC(C)=O

Computed Properties

• Exact Mass: 203.116
• Monoisotopic Mass: 203.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.102
• Boiling Point: 408.5°Cat760mmHg
• Flash Point: 200.9°C
• Refractive Index: 1.461